Cas no 1240289-23-9 ((3,5-Dimethyl-1H-pyrazol-4-yl)methylmethylamine Dihydrochloride)

• Product Name: (3,5-Dimethyl-1H-pyrazol-4-yl)methylmethylamine Dihydrochloride
• CAS No: 1240289-23-9
• MF: C₇H₁₅Cl₂N₃
• MW: 212.120099306107
• CID: 4674525
• Update Time: 2025-10-29

(3,5-Dimethyl-1H-pyrazol-4-yl)methylmethylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(3,5-dimethyl-1h-pyrazol-4-yl)methyl]methylamine dihydrochloride
• [(3,5-Dimethyl-1H-pyrazol-4-yl)methyl]methylaminedihydrochloride
• AB28481
• [(3,5-Dimethyl-1H-pyrazol-4-yl)methyl]methylamine di hydrochloride
• (3,5-Dimethyl-1H-pyrazol-4-yl)methylmethylamine Dihydrochloride

• Inchi： 1S/C7H13N3.2ClH/c1-5-7(4-8-3)6(2)10-9-5;;/h8H,4H2,1-3H3,(H,9,10);2*1H
• InChI Key： HNFFMGAVBDGFOG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(C)=C(C(C)=N1)CNC

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 105
• Topological Polar Surface Area: 40.7

(3,5-Dimethyl-1H-pyrazol-4-yl)methylmethylamine Dihydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3,5-Dimethyl-1H-pyrazol-4-yl)methylmethylamine Dihydrochloride

Introduction to (3,5-Dimethyl-1H-pyrazol-4-yl)methylmethylamine Dihydrochloride (CAS No. 1240289-23-9)

(3,5-Dimethyl-1H-pyrazol-4-yl)methylmethylamine Dihydrochloride (CAS No. 1240289-23-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMPA·2HCl, is a dihydrochloride salt of a substituted pyrazole derivative. Its unique structural features and chemical properties make it an attractive candidate for various biological and therapeutic studies.

The molecular formula of (3,5-Dimethyl-1H-pyrazol-4-yl)methylmethylamine Dihydrochloride is C₉H₁₄N₄·2HCl, and its molecular weight is approximately 256.18 g/mol. The compound is characterized by its pyrazole ring, which is substituted with two methyl groups at the 3 and 5 positions, and a methylamine group attached to the 4-position of the pyrazole ring. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various biological assays and formulations.

Recent research has highlighted the potential of (3,5-Dimethyl-1H-pyrazol-4-yl)methylmethylamine Dihydrochloride in several therapeutic areas. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially influencing neurotransmitter release and receptor activity. This property makes it a promising candidate for the development of new treatments for neurological disorders such as depression, anxiety, and cognitive impairments.

In addition to its potential in CNS disorders, (3,5-Dimethyl-1H-pyrazol-4-yl)methylmethylamine Dihydrochloride has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models of disease. These findings suggest that it may have therapeutic potential in conditions such as arthritis and other inflammatory disorders.

The pharmacokinetic properties of (3,5-Dimethyl-1H-pyrazol-4-yl)methylmethylamine Dihydrochloride have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for both preclinical and clinical development. The compound's stability in biological matrices and its ability to cross the blood-brain barrier are additional advantages that enhance its potential as a drug candidate.

In terms of safety, preliminary toxicological studies have indicated that (3,5-Dimethyl-1H-pyrazol-4-yl)methylmethylamine Dihydrochloride has a favorable safety profile at therapeutic doses. However, further studies are needed to fully characterize its safety and efficacy in human subjects. Clinical trials are currently underway to evaluate its therapeutic potential in various indications.

The synthesis of (3,5-Dimethyl-1H-pyrazol-4-yl)methylmethylamine Dihydrochloride involves several well-established chemical reactions. The key steps include the formation of the pyrazole ring through a condensation reaction between an appropriate hydrazine derivative and an α-diketone or α-ketoester. Subsequent substitution reactions are used to introduce the methyl groups at the 3 and 5 positions of the pyrazole ring, followed by the attachment of the methylamine group at the 4-position. The final step involves the formation of the dihydrochloride salt by treating the free base with hydrochloric acid.

The purity and quality of (3,5-Dimethyl-1H-pyrazol-4-yl)methylmethylamine Dihydrochloride are critical for its use in research and development applications. High-performance liquid chromatography (HPLC) is commonly used to ensure that the compound meets stringent purity standards. Additionally, nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm its structure and identity.

In conclusion, (3,5-Dimethyl-1H-pyrazol-4-yl)methylmethylamine Dihydrochloride (CAS No. 1240289-23-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases and disorders.